Cas no 2680625-54-9 (4-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 4-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2680625-54-9
• MF: C₉H₇F₆NO₄
• MW: 307.146603822708
• CID: 5630956
• PubChem ID: 165925354
• Update Time: 2025-05-19

4-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• 2680625-54-9
• EN300-28291571
• 4-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C9H7F6NO4/c10-8(11,12)3-6(16-4(17)9(13,14)15)1-7(2-6,20-3)5(18)19/h3H,1-2H2,(H,16,17)(H,18,19)
• InChI Key： KRGOXMCORXMKGU-UHFFFAOYSA-N
• SMILES： FC(C1C2(CC(C(=O)O)(C2)O1)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 307.02792668g/mol
• Monoisotopic Mass: 307.02792668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid

Introduction to 4-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2680625-54-9)

4-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680625-54-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic structure incorporates multiple fluorinated functional groups, which contribute to its unique physicochemical properties and potential biological activities. The compound’s molecular framework combines a bicyclo[2.1.1]hexane core with amide and carboxylic acid functionalities, making it a versatile scaffold for further chemical modifications and biological evaluations.

The presence of trifluoromethyl and trifluoroacetamido substituents in the molecule imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. These features are particularly valuable in the development of bioactive molecules that require prolonged circulation times or resistance to enzymatic degradation. The bicyclic system itself provides rigidity to the molecular structure, which can be advantageous in binding to biological targets with high specificity. Such structural motifs are frequently explored in the design of novel therapeutic agents due to their ability to mimic natural product scaffolds while offering improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological receptors. Studies suggest that the trifluoromethyl group may enhance binding interactions by improving hydrophobic interactions with aromatic or aliphatic pockets in protein targets. Additionally, the amide bond serves as a hinge region, allowing for conformational flexibility that could optimize receptor engagement. These insights have guided the synthesis of derivatives with tailored biological activities, particularly in the realm of enzyme inhibition and receptor modulation.

In the context of drug discovery, this compound has been investigated for its potential applications in treating inflammatory diseases and metabolic disorders. The fluorinated moieties are known to modulate pharmacokinetic properties, such as solubility and bioavailability, which are essential for clinical efficacy. Preclinical studies have demonstrated that derivatives of this scaffold exhibit promising anti-inflammatory effects by inhibiting key signaling pathways involved in immune responses. The structural complexity of 4-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid allows for fine-tuning of these properties through strategic functionalization.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in fluorinated chemistry and cycloaddition reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations and cross-coupling reactions, have been employed to construct the bicyclic core efficiently. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products, underscoring the importance of high-purity reagents and optimized protocols. These synthetic challenges make this compound a valuable tool for chemists seeking to develop novel fluorinated heterocycles with therapeutic potential.

From a medicinal chemistry perspective, the trifluoroacetamido group is particularly noteworthy for its ability to enhance proteolytic stability in peptide mimetics. This feature is exploited in designing long-acting biologics where susceptibility to enzymatic degradation must be minimized. The combination of a bicyclic scaffold with an amide linkage provides a robust framework for creating peptidomimetics that retain bioactivity while exhibiting improved pharmacokinetic profiles. Such molecules are increasingly relevant in therapeutic areas where sustained action is desired.

The influence of fluorine substituents on electronic properties has also been explored through spectroscopic studies and quantum mechanical calculations. The trifluoromethyl group exerts an electron-withdrawing effect that can modulate reactivity at adjacent functional groups, influencing both synthetic pathways and biological interactions. This tunability makes 4-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid a versatile intermediate for constructing libraries of compounds with diverse chemical and biological properties.

In conclusion, this compound represents a significant advancement in the design of bioactive molecules with tailored physicochemical properties. Its unique structural features—combining a bicyclic system with fluorinated amide and carboxylic acid functionalities—make it a promising candidate for further development in drug discovery programs targeting inflammation, metabolism, and other therapeutic areas. Ongoing research continues to uncover new synthetic strategies and biological applications for this innovative molecule.